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Compound of Interest

Compound Name: Fmoc-D-Asn-OH

Cat. No.: B557081 Get Quote

In-Depth Technical Guide: Fmoc-D-Asn(Trt)-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of Fmoc-D-Asn(Trt)-OH, a critical reagent in solid-phase peptide synthesis.

Core Compound Data
Fmoc-D-Asn(Trt)-OH, with the CAS number 180570-71-2, is a dextrorotary form of asparagine

with its side chain protected by a trityl (Trt) group.[1] The fluorenylmethyloxycarbonyl (Fmoc)

protecting group on the alpha-amine is favored for its facile cleavage under mild basic

conditions, a key advantage in peptide synthesis.[1]

The quantitative data for this compound is summarized in the table below for clear reference.
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Property Value

Molecular Weight 596.67 g/mol [2]

Molecular Formula C₃₈H₃₂N₂O₅[2]

Melting Point 211-216 °C[1]

Form White powder or crystals[1]

Purity ≥97%[2]

Storage 2-8°C

Chemical Structure
The structure of Fmoc-D-Asn(Trt)-OH is characterized by the D-asparagine core, the N-α-Fmoc

protecting group, and the N-β-trityl protecting group on the side-chain amide.
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Click to download full resolution via product page

Caption: Chemical structure of Fmoc-D-Asn(Trt)-OH.

Experimental Protocols
While specific experimental protocols can vary based on the peptide sequence and synthesis

scale, a general methodology for the use of Fmoc-D-Asn(Trt)-OH in solid-phase peptide

synthesis (SPPS) is outlined below.

Workflow for Fmoc-D-Asn(Trt)-OH Coupling in SPPS
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Start with Resin-Bound Peptide Chain

Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

Wash (DMF)

Coupling:
Fmoc-D-Asn(Trt)-OH

+ Activation Reagent (e.g., HBTU/HOBt)
+ Base (e.g., DIPEA)

Wash (DMF)

Optional Capping of Unreacted Amines

Repeat Cycle for Next Amino Acid

Click to download full resolution via product page

Caption: General workflow for a coupling cycle in SPPS.

Disclaimer: This guide is intended for informational purposes for qualified professionals. All

laboratory work should be conducted with appropriate safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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